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Compound of Interest

Compound Name: 2,2,5-Trimethylhexane

Cat. No.: B165478 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling volatile and flammable compounds such as 2,2,5-
Trimethylhexane. This document provides immediate, essential guidance on personal

protective equipment (PPE), safe handling protocols, and disposal procedures to foster a

secure and compliant laboratory environment.

Key Physical and Chemical Properties
2,2,5-Trimethylhexane is a colorless, flammable liquid with a characteristic odor.[1]

Understanding its physical and chemical properties is the first step in safe handling.

Property Value

Molecular Formula C₉H₂₀

Molecular Weight 128.26 g/mol [2]

Boiling Point 122°C[3]

Flash Point 13°C[3]

Vapor Pressure 16.6 mmHg[4][5]

Solubility
Insoluble in water; soluble in many organic

solvents.[1][2]
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Occupational Exposure Limits
Adherence to established occupational exposure limits is crucial to minimize health risks

associated with 2,2,5-Trimethylhexane.

Organization Exposure Limit

NIOSH (REL)
TWA 100 ppm (350 mg/m³) for hexane isomers

(excluding n-Hexane)[6]

ACGIH (TLV) TWA 200 ppm for all isomers[2][3]

OSHA (PEL) Not established

Note: TWA (Time-Weighted Average) is the average exposure over an 8-hour workday.

Personal Protective Equipment (PPE)
A comprehensive PPE plan is non-negotiable when handling 2,2,5-Trimethylhexane. The

following table outlines the recommended PPE.
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Body Part Recommended Protection
Specifications and Best
Practices

Hands Chemical-resistant gloves

Nitrile gloves are suitable for

splash protection but should

be changed immediately upon

contact. For prolonged or

immersive work, Viton™ or

Butyl rubber gloves are

recommended due to their

higher resistance to

hydrocarbons. Always inspect

gloves for tears or degradation

before use.

Eyes/Face

Safety glasses with side

shields or chemical splash

goggles. A face shield is

recommended when handling

larger quantities.

Ensure a snug fit to protect

against splashes and vapors.

Body Flame-resistant lab coat

A lab coat made of Nomex® or

a similar flame-resistant

material is essential.

Respiratory
Use in a well-ventilated area or

a chemical fume hood.

If ventilation is inadequate or in

case of a spill, a NIOSH-

approved respirator with

organic vapor cartridges is

necessary.[7]

Experimental Protocols: Safe Handling and Storage
Following standardized procedures for handling and storage is critical to prevent accidents and

ensure a safe working environment.

Handling Protocol
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Preparation: Before handling, ensure that a chemical fume hood is operational and that all

necessary PPE is readily available and in good condition. Locate the nearest eyewash

station and safety shower.

Dispensing: When transferring 2,2,5-Trimethylhexane, do so within the fume hood to

minimize vapor accumulation. Use only non-sparking tools and equipment.[8]

Grounding: For transfers between metal containers, ensure that the containers are bonded

and grounded to prevent static electricity discharge, which can ignite flammable vapors.

Heating: Never heat 2,2,5-Trimethylhexane with an open flame. Use a heating mantle,

steam bath, or another controlled heating source.

Spill Management: In case of a small spill, absorb the liquid with a chemical absorbent

material. For larger spills, evacuate the area and follow your institution's emergency

procedures.

Storage Protocol
Container: Store 2,2,5-Trimethylhexane in a tightly sealed, properly labeled container.

Location: Store in a designated flammable liquids storage cabinet.[9][10] These cabinets are

designed to be fire-resistant and to contain spills.

Segregation: Store away from oxidizing agents and other incompatible materials to prevent

hazardous reactions.[10]

Ventilation: Ensure the storage area is well-ventilated.[9]

Disposal Plan
Proper disposal of 2,2,5-Trimethylhexane and contaminated materials is essential to protect

the environment and comply with regulations.

Waste Collection: Collect waste 2,2,5-Trimethylhexane in a dedicated, clearly labeled, and

sealed container. Do not mix with other waste streams unless explicitly permitted by your

institution's hazardous waste management plan.
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Labeling: The waste container must be labeled as "Hazardous Waste" and include the full

chemical name "2,2,5-Trimethylhexane" and the associated hazards (e.g., "Flammable

Liquid").

Storage of Waste: Store the hazardous waste container in a designated satellite

accumulation area, which should be a flammable liquids storage cabinet, away from ignition

sources.

Disposal Request: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department. Do not pour 2,2,5-Trimethylhexane
down the drain.[11]

Workflow for Safe Handling of 2,2,5-Trimethylhexane
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Safe Handling Workflow for 2,2,5-Trimethylhexane
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Caption: A workflow diagram illustrating the key steps for the safe handling of 2,2,5-
Trimethylhexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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